Cas no 53684-18-7 (1-Decen-4-ol,2-methyl-)

1-Decen-4-ol,2-methyl- structure
1-Decen-4-ol,2-methyl- structure
Product Name:1-Decen-4-ol,2-methyl-
CAS No:53684-18-7
MF:C11H22O
MW:170.291783809662
CID:385608
PubChem ID:316606
Update Time:2025-04-19

1-Decen-4-ol,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Decen-4-ol,2-methyl-
    • 2-methyldec-1-en-4-ol
    • 1-hexyl-3-methylbut-3-en-1-ol
    • 2-methyl-1-decen-4-ol
    • 2-methyl-4-hydroxy-1-decene
    • 2-methyl-dec-1-en-4-ol
    • AC1L7U85
    • AGN-PC-00S8IY
    • NSC244904
    • 53684-18-7
    • DTXSID90311692
    • NSC-244904
    • Inchi: 1S/C11H22O/c1-4-5-6-7-8-11(12)9-10(2)3/h11-12H,2,4-9H2,1,3H3
    • InChI Key: DBBIAWKPLOCWTQ-UHFFFAOYSA-N
    • SMILES: OC(CC(=C)C)CCCCCC

Computed Properties

  • Exact Mass: 170.16716
  • Monoisotopic Mass: 170.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.839
  • Boiling Point: 240.8°Cat760mmHg
  • Flash Point: 87.2°C
  • Refractive Index: 1.445
  • PSA: 20.23
  • LogP: 3.28390
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